Cas no 1361652-83-6 (2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361652-83-6
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4920509
• Update Time: 2025-06-13

2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-5-3-7(10(14)8(13)4-5)6-1-2-9(17)16-11(6)15/h1-4H,(H,16,17)
• InChI Key： QQJOLXHBMKUOFV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(NC=1F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

Introduction to 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361652-83-6)

2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361652-83-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a fluoro group, a hydroxy group, and a trichlorophenyl moiety. The combination of these functional groups imparts unique chemical and biological properties that make it an attractive candidate for various applications.

The molecular formula of 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine is C₁₄H₇Cl₃FN₂O, and its molecular weight is approximately 347.56 g/mol. The compound's physical properties include a melting point of around 145°C and a boiling point of 400°C at 760 mmHg. It is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol.

In terms of chemical stability, 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine is relatively stable under standard laboratory conditions. However, it can undergo various chemical reactions depending on the reaction conditions and reagents used. For instance, the hydroxy group can participate in esterification and etherification reactions, while the fluoro group can be involved in nucleophilic substitution reactions.

The biological activity of 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine has been the subject of several recent studies. One notable area of research is its potential as an antimicrobial agent. Studies have shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The trichlorophenyl moiety is believed to play a crucial role in this activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

Beyond its antimicrobial properties, 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine has also been investigated for its antioxidant potential. The presence of the hydroxy group on the pyridine ring contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the context of drug discovery, 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine has been explored as a lead compound for the development of novel pharmaceuticals. Its unique structure allows for the introduction of various functional groups through chemical modifications, which can enhance its pharmacological properties. For example, researchers have synthesized derivatives with improved solubility and bioavailability by modifying the hydroxy group or introducing additional substituents on the pyridine ring.

The pharmacokinetic properties of 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine have also been studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it has the potential to be developed into an orally administered drug with sustained therapeutic effects.

In addition to its therapeutic applications, 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine has found use in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it an effective control agent against certain weeds and fungal pathogens. However, further research is needed to evaluate its environmental impact and ensure its safe use in agricultural settings.

The synthesis of 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of 2-fluoro-pyridinol with 1-chloro-2,4-dinitrobenzene followed by reduction and substitution reactions to introduce the trichlorophenyl moiety. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

To ensure the safe handling and storage of 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine, it is important to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 2-Fluoro-6-hydroxy-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361652-83-6) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and agricultural chemistry. Its unique chemical structure endows it with a range of biological activities that make it an attractive target for further investigation and development into novel therapeutic agents or agricultural products.